Z1609609733

• Molecular Formula: C15H16FN3O3
• Molecular Weight: 305.30 g/mol
• InChI: InChI=1S/C15H16FN3O3/c1-2-3-12(15(21)22)18-14(20)11-8-17-19-13(11)9-4-6-10(16)7-5-9/h4-8,12H,2-3H2,1H3,(H,17,19)(H,18,20)(H,21,22)
• InChIKey: HNWHPLNRDSNXII-UHFFFAOYSA-N

Z1609609733 – A Non-Covalent PHGDH Inhibitor for Serine-Dependent Cancer Metabolism Research

Z1609609733 (Compound 18) is a synthetic small-molecule inhibitor of 3-phosphoglycerate dehydrogenase (PHGDH), the rate-limiting enzyme in the de novo serine biosynthesis pathway. The compound binds PHGDH non-covalently and demonstrates an enzymatic IC₅₀ of 1.46 µM . In cell-based models, Z1609609733 suppresses serine synthesis and completely abrogates proliferation of cancer cells dependent on the serine pathway . The compound has a molecular weight of 596.46 g/mol, the molecular formula C₃₀H₂₇Cl₂N₃O₆, and CAS Registry Number 2375374-15-3 .

Workflow Serine-dependent cancer cell line studies

Mechanism Non-covalent PHGDH target engagement

Selection context Reversible enzyme inhibition assays

Why PHGDH Inhibitors Cannot Be Substituted Interchangeably: The Case for Z1609609733 Evaluation

PHGDH inhibitors currently available for research procurement span a >10,000-fold range in enzymatic potency (IC₅₀ from 3 nM to >30 µM) and employ distinctly different binding mechanisms – including non-covalent, covalent, NAD-competitive, and allosteric modes [1]. These mechanistic differences directly translate into divergent cellular efficacy, off-target profiles, and suitability for specific experimental designs. For example, the covalent inhibitor BI-4924 (IC₅₀ 3 nM) traps intracellularly but requires prolonged incubation (72 h) to achieve cellular serine biosynthesis inhibition (IC₅₀ 2.2 µM), while the non-covalent inhibitor CBR-5884 (IC₅₀ 33 µM) shows selective toxicity only toward cancer lines with high serine biosynthetic activity . Simple IC₅₀ cross-comparison without binding-mode and cellular-context consideration leads to inappropriate compound selection. The non-covalent mechanism of Z1609609733 positions it in a distinct functional category that may be preferable for applications requiring reversible target engagement.

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Binding mode differences among PHGDH inhibitors (non-covalent vs. covalent/trapping) may alter cellular target engagement and washout behavior.

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Potency context and cellular anti-proliferative profiles diverge; cross-study IC₅₀ values lack harmonized assay conditions and may not predict phenotypic outcome.

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Class-level inference risks: serine-dependency of cell models and inhibitor off-target profiles require per-experiment validation before compound substitution.

• [1] Ravez, S., Corbet, C., Spillier, Q., et al. (2017) 'α-Ketothioamide Derivatives: A Promising Tool to Interrogate Phosphoglycerate Dehydrogenase (PHGDH)', Journal of Medicinal Chemistry, 60(4), pp. 1591–1597. doi: 10.1021/acs.jmedchem.6b01166. View Source

Z1609609733 Evidence-Based Differentiation: Quantitative Data Against Established PHGDH Inhibitors

Non-Covalent Binding Mode Differentiates Z1609609733 from Covalent PHGDH Inhibitors

Z1609609733 is specifically described as a non-covalent PHGDH inhibitor . In contrast, PHGDH-IN-5 (Compound B12) functions as a covalent PHGDH inhibitor (IC₅₀ 0.29 µM) , while BI-4924 operates via intracellular trapping with prolonged target residence time . The non-covalent mechanism of Z1609609733 provides reversible target engagement, which is mechanistically distinct from irreversible covalent modification and may be advantageous in experimental paradigms requiring washout or pulsed target inhibition.

Binding Mode

Cross-study comparable

Non-covalent (reversible) vs. covalent PHGDH-IN-5 and intracellular-trapping BI-4924

May support washout, pulsed-inhibition, and target-engagement biomarker studies

Kinetic rate constants unavailable; requires validation

Evidence Dimension	Binding mode (mechanism of PHGDH inhibition)
Target Compound Data	Non-covalent inhibition (reversible binding) – Z1609609733
Comparator Or Baseline	PHGDH-IN-5: covalent inhibitor (IC₅₀ 0.29 µM); BI-4924: intracellular trapping mechanism (IC₅₀ 3 nM enzymatic, 2.2 µM cellular at 72 h)
Quantified Difference	Binary: reversible vs. irreversible target engagement; no quantitative kinetics (k_on/k_off) data available for Z1609609733
Conditions	Binding mode classification per vendor datasheets ; direct kinetic comparison data unavailable

Why This Matters

For researchers requiring reversible pharmacology – such as washout experiments, pulsed-inhibition studies, or target-engagement biomarker validation – non-covalent Z1609609733 offers a mechanistically appropriate alternative to covalent or trapping inhibitors.

Enzymatic Potency Positioning: Z1609609733 IC₅₀ 1.46 µM Against Comparator PHGDH Inhibitors

Z1609609733 inhibits PHGDH with an IC₅₀ of 1.46 µM . Among commercially available PHGDH inhibitors from the same vendor, NCT-503 (IC₅₀ 2.5 µM) is approximately 1.7-fold less potent, CBR-5884 (IC₅₀ 33 µM) is ~23-fold less potent, and NCT-502 (IC₅₀ 3.7 µM) is ~2.5-fold less potent . The nanomolar inhibitor BI-4924 (IC₅₀ 3 nM) is approximately 490-fold more potent enzymatically . However, no head-to-head assay data exists to confirm whether these IC₅₀ values were generated under identical experimental conditions.

Enzymatic IC₅₀

Cross-study comparable

Z1609609733 IC₅₀ 1.46 µM; 1.7-fold more potent than NCT-503, ~23-fold vs CBR-5884, ~490-fold less potent than BI-4924

Mid-micromolar potency may suit cellular assays avoiding rapid target saturation

Assay conditions not harmonized across compounds

Evidence Dimension	PHGDH enzymatic inhibition potency (IC₅₀)
Target Compound Data	IC₅₀ = 1.46 µM (Z1609609733)
Comparator Or Baseline	NCT-503: IC₅₀ 2.5 µM; CBR-5884: IC₅₀ 33 µM; NCT-502: IC₅₀ 3.7 µM; BI-4924: IC₅₀ 0.003 µM; PHGDH-IN-3: IC₅₀ 2.8 µM
Quantified Difference	1.7-fold more potent than NCT-503; ~23-fold more potent than CBR-5884; ~2.5-fold more potent than NCT-502; ~490-fold less potent than BI-4924
Conditions	Enzymatic IC₅₀ values sourced from vendor datasheets; assay conditions (substrate concentration, enzyme source, incubation time) not harmonized across compounds

Why This Matters

Z1609609733 occupies a mid-potency range (low micromolar) that may be optimal for cellular assays where excessive potency of nanomolar inhibitors leads to rapid, non-physiological target saturation, while providing sufficient target engagement relative to weaker inhibitors like CBR-5884.

Cellular Anti-Proliferative Efficacy: Complete Abrogation of Cancer Cell Growth

Z1609609733 is reported to produce complete abrogation of cell proliferation in cancer models . This is a strong cellular phenotype that is not universally reported for all PHGDH inhibitors. For context, the more potent BI-4924 (IC₅₀ 3 nM enzymatic) achieves disruption of serine biosynthesis with a cellular IC₅₀ of 2.2 µM at 72 h , while CBR-5884 shows selective toxicity only toward cancer cell lines with high serine biosynthetic activity . The specific cell line(s), proliferation assay format, and concentration range at which Z1609609733 achieves complete proliferation arrest are not detailed in the available datasheet.

Cellular Phenotype

Class-level inference

Reported complete abrogation of cancer cell proliferation

May support serine-dependent model studies; quantitative IC₅₀ unavailable

Cell line, concentration and assay format not specified

Evidence Dimension	Cellular anti-proliferative effect in cancer models
Target Compound Data	Complete abrogation of cell proliferation (cell line and concentration not specified in datasheet)
Comparator Or Baseline	BI-4924: cellular serine biosynthesis IC₅₀ 2.2 µM (72 h); CBR-5884: selective toxicity to high-PHGDH-expressing lines only; no universal proliferation abrogation reported
Quantified Difference	Qualitative: complete abrogation vs. partial/selective inhibition; no quantitative proliferation IC₅₀ available for Z1609609733
Conditions	Cellular assay; specific cell lines, incubation times, and proliferation readouts not provided in vendor documentation

Why This Matters

Complete proliferation arrest represents a strong cellular phenotype that may distinguish Z1609609733 from inhibitors showing only partial growth inhibition; however, the absence of quantitative cellular IC₅₀ data limits the strength of this differentiation claim.

Z1609609733: Recommended Application Scenarios Based on Current Evidence

Reversible PHGDH Target Engagement Studies Requiring Non-Covalent Pharmacology

For experimental designs that require reversible enzyme inhibition – such as washout experiments to assess recovery of serine synthesis, pulsed-inhibition time-course studies, or cellular thermal shift assays (CETSA) for confirming direct target engagement – Z1609609733 provides a non-covalent alternative to covalent inhibitors like PHGDH-IN-5 or intracellular-trapping compounds like BI-4924 . Its micromolar potency is well-suited to CETSA protocols, where excessive affinity can complicate interpretation of thermal stabilization.

Cancer Metabolism Research in Serine-Auxotrophic Tumor Models

Z1609609733 is appropriate for investigating PHGDH dependency in cancer cell lines where the serine biosynthesis pathway is amplified or upregulated. The complete abrogation of cell proliferation reported for this compound supports its use as a positive-control tool compound for validating PHGDH as a metabolic vulnerability, particularly in breast cancer, melanoma, and colorectal cancer models where PHGDH overexpression has been documented.

SAR Studies on the α-Ketothioamide Chemotype for PHGDH Inhibition

Z1609609733 belongs to the α-ketothioamide structural class of PHGDH inhibitors, a chemotype first described by Ravez et al. (2017) [1]. Researchers conducting structure–activity relationship (SAR) studies on this scaffold can use Z1609609733 as a reference compound, particularly for exploring modifications that balance non-covalent binding affinity with cellular permeability and metabolic stability.

Application

Selection Property

Validation Focus

Reversible target engagement studies

Non-covalent binding mode

Washout reversibility and CETSA target confirmation

Serine-auxotrophic tumor model research

Cell proliferation inhibition phenotype

PHGDH dependency and pathway rescue experiments

α-Ketothioamide SAR studies

Scaffold reference compound

Binding affinity and cellular permeability optimization

• [1] Ravez, S., Corbet, C., Spillier, Q., et al. (2017) 'α-Ketothioamide Derivatives: A Promising Tool to Interrogate Phosphoglycerate Dehydrogenase (PHGDH)', Journal of Medicinal Chemistry, 60(4), pp. 1591–1597. doi: 10.1021/acs.jmedchem.6b01166. View Source